Cas no 1289047-59-1 (3-Bromo-7-chloroimidazo[1,2-c]pyrimidine)

• Product Name: 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine
• CAS No: 1289047-59-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD24040166
• CID: 2854848
• PubChem ID: 73554984
• Update Time: 2025-11-01

3-Bromo-7-chloroimidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-chloroimidazo[1,2-c]pyrimidine
• 1289047-59-1
• AKOS024102644
• 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine

• MDL： MFCD24040166
• Inchi： 1S/C6H3BrClN3/c7-4-2-9-6-1-5(8)10-3-11(4)6/h1-3H
• InChI Key： QAOZXHVRFPJXPF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(N=CN21)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine

Introduction to 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine (CAS No. 1289047-59-1)

3-Bromo-7-chloroimidazo[1,2-c]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1289047-59-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the imidazopyrimidine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of both bromo and chloro substituents on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising scaffold for developing novel therapeutic agents.

The imidazopyrimidine core is a fused bicyclic system consisting of an imidazole ring connected to a pyrimidine ring. This structural framework is inherently versatile, allowing for modifications at various positions to tailor biological properties. In particular, the 3-bromo and 7-chloro substituents provide reactive sites for further functionalization, enabling the construction of more complex molecules through nucleophilic aromatic substitution or cross-coupling reactions.

Recent advancements in medicinal chemistry have highlighted the importance of imidazopyrimidine derivatives in addressing various therapeutic challenges. Studies have demonstrated that these compounds exhibit inhibitory activity against multiple targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. The 3-bromo-7-chloroimidazo[1,2-c]pyrimidine scaffold has been particularly explored for its potential in developing kinase inhibitors, where the halogen atoms serve as handles for optimizing binding affinity and selectivity.

One of the most compelling aspects of 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine is its role as a key intermediate in the synthesis of more sophisticated drug candidates. Researchers have leveraged its reactivity to introduce diverse pharmacophores, leading to the discovery of molecules with enhanced potency and reduced toxicity. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The ability to modify both the bromo and chloro positions allows for fine-tuning of the molecular properties, enabling the optimization of pharmacokinetic profiles and target engagement.

The synthesis of 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation strategies that introduce the bromo and chloro substituents at specific positions on the imidazopyrimidine ring. Advances in catalytic methods have further refined these processes, improving yields and reducing byproduct formation. Such improvements are crucial for large-scale production and ensure that pharmaceutical companies can access sufficient quantities of this intermediate for drug development programs.

In addition to its applications in oncology, 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine has been investigated for its potential in treating inflammatory diseases and infectious disorders. The structural features of this compound allow it to interact with biological targets involved in these conditions, making it a versatile tool for medicinal chemists. For example, studies have suggested that derivatives of this scaffold may modulate immune responses by inhibiting key signaling pathways. This broad therapeutic applicability underscores the importance of 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine as a building block in drug discovery.

The growing interest in 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine has also spurred innovation in computational chemistry and drug design methodologies. Molecular modeling techniques have been employed to predict how different substituents affect the binding affinity and selectivity of this compound towards biological targets. These insights have guided the design of novel derivatives with improved pharmacological properties. Furthermore, high-throughput screening (HTS) approaches have been used to rapidly identify promising analogs based on their activity profiles.

The future prospects for 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular scaffolds like this one. The ability to modify its structure at multiple positions ensures that it remains a relevant tool for addressing emerging therapeutic challenges. Whether used as an intermediate or as a lead compound itself, 3-Bromo-7-chloroimidazo[1,2-c]pyrimidine represents a significant contribution to modern medicinal chemistry.